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Abstract
1H,1H-Perfluorononylamine is a fluorinated organic compound with growing interest in

various scientific and industrial fields. Its unique properties, stemming from the highly

electronegative fluorine atoms, make it a promising candidate for advanced material

development and biomedical applications. This technical guide explores potential research

areas for 1H,1H-Perfluorononylamine, providing an in-depth overview of its applications in

surface modification, materials science, and biological systems. This document summarizes

key quantitative data, details relevant experimental protocols, and visualizes complex

processes to facilitate further investigation and innovation.

Introduction
1H,1H-Perfluorononylamine, with the chemical formula C₉H₄F₁₇N, is a single-chain

perfluoroalkyl substance. The presence of the long perfluorinated tail imparts unique

characteristics such as hydrophobicity, oleophobicity, and high thermal and chemical stability.

The terminal amine group provides a reactive site for further chemical modifications, making it

a versatile building block for creating functionalized surfaces and materials. Current research

highlights its potential in creating superhydrophobic surfaces, biocompatible coatings, and as a

tool in studying biological interactions.
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Physicochemical Properties
A summary of the key physicochemical properties of 1H,1H-Perfluorononylamine is

presented below. This data is essential for understanding its behavior in different experimental

settings.

Property Value Reference

Molecular Formula C₉H₄F₁₇N PubChem

Molecular Weight 449.11 g/mol PubChem

Appearance
Not specified, likely a liquid or

low-melting solid
General knowledge

Boiling Point Not specified

Solubility

Insoluble in water, soluble in

fluorinated and some organic

solvents

General knowledge

CAS Number 355-47-5 PubChem

Research Area: Surface Modification and Materials
Science
The primary application of 1H,1H-Perfluorononylamine lies in the modification of material

surfaces to impart desirable properties such as hydrophobicity and oleophobicity.

Creation of Hydrophobic and Oleophobic Surfaces
1H,1H-Perfluorononylamine can be grafted onto various substrates to create surfaces that

repel water and oil. A notable example is the laccase-mediated grafting onto lignocellulosic

materials like jute.
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Substrate
Modifying
Agent

Water Contact
Angle (°)

Oil Contact
Angle (°)

Reference

Jute

1H,1H-

Perfluorononyla

mine (PFNL)

Increased by

46.35%
117.16 [1][2]

Jute

4-[4-

(trifluoromethyl)p

henoxy]phenol

(TFMPP)

Increased by

41.94%
Not Reported [1][2]

This protocol describes a general procedure for the enzymatic grafting of 1H,1H-
Perfluorononylamine onto a lignocellulosic surface.

Substrate Preparation: Jute fibers are thoroughly cleaned and dried to remove any surface

impurities.

Enzyme Solution Preparation: A solution of laccase enzyme is prepared in a suitable buffer

(e.g., sodium acetate buffer, pH 5.0).

Grafting Reaction:

The jute fibers are immersed in the laccase solution.

1H,1H-Perfluorononylamine is added to the mixture. The reaction is carried out with

gentle agitation at a controlled temperature (e.g., 50°C) for a specific duration (e.g., 2

hours).

Washing and Drying: The modified jute fibers are removed from the reaction mixture,

washed extensively with appropriate solvents (e.g., ethanol, water) to remove any unreacted

amine and enzyme, and then dried.

Characterization: The surface properties of the modified jute are characterized using

techniques such as contact angle measurements, X-ray photoelectron spectroscopy (XPS),

and scanning electron microscopy (SEM).
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Laccase-mediated grafting of 1H,1H-Perfluorononylamine onto jute fibers.

Development of Liquiphobic Coatings
1H,1H-Perfluorononylamine can be incorporated into polymeric materials to create coatings

that repel a wide range of liquids.

This protocol outlines the synthesis of a random copolymer for creating liquiphobic surfaces, as

suggested by patent literature.[3]

Monomer Preparation: A fluorinated monomer derived from 1H,1H-Perfluorononylamine is

synthesized. This typically involves reacting the amine with a suitable acrylate or

methacrylate precursor.

Polymerization:

The fluorinated monomer, a co-monomer (e.g., one with a functional group for surface

adhesion), and a radical initiator are dissolved in an appropriate solvent in a reaction flask

equipped with a condenser and nitrogen inlet.

The mixture is purged with nitrogen and heated to initiate polymerization (e.g., 60-110°C).

The reaction is allowed to proceed for a set time (e.g., 2-24 hours).

Purification: The resulting polymer is purified, for example, by precipitation in a non-solvent,

followed by filtration and drying.
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Coating Application: The purified polymer is dissolved in a suitable solvent and applied to a

substrate surface via methods like spin-coating or dip-coating.

Curing: The coated substrate is heated to facilitate solvent evaporation and promote

adhesion of the polymer film to the surface.

Fluorinated & Functional Monomers

Radical Polymerization

Fluorinated Copolymer

Surface Coating
(Spin or Dip-Coating)

Heating/Curing

Liquiphobic Surface

Click to download full resolution via product page

Workflow for creating a liquiphobic surface using a fluorinated copolymer.

Research Area: Biological and Biomedical
Applications
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The unique interactions of fluorinated compounds with biological molecules open up avenues

for research in drug development and diagnostics.

Investigating Perfluoroalkyl-Protein Interactions
Understanding how perfluoroalkyl substances interact with proteins is crucial for assessing their

biological activity and potential toxicity. 1H,1H-Perfluorononylamine has been used in studies

to probe these interactions.

Protein Dispersing Agent
Dispersion
Efficiency (%)

Reference

Various Proteins
1H,1H-

Perfluorononylamine

Showed capacity to

disperse, but less

potent than PFNA

[4]

Various Proteins
Perfluorononanoic

acid (PFNA)
53 - 100 [4]

This protocol describes a general method for assessing the ability of a perfluoroalkyl compound

to mediate the phase separation of proteins into a fluorous solvent.[4]

Protein Solution Preparation: A stock solution of the protein of interest is prepared in an

aqueous buffer (e.g., PBS).

Perfluoroalkyl Compound Solution: A stock solution of 1H,1H-Perfluorononylamine is

prepared in a suitable solvent.

Phase Separation Assay:

In a microcentrifuge tube, the protein solution, the perfluoroalkyl compound solution, and a

fluorous solvent (e.g., perfluorohexane) are combined.

The mixture is vortexed to ensure thorough mixing and then centrifuged to separate the

aqueous and fluorous phases.

Quantification: The amount of protein in the fluorous phase is quantified, for example, by

measuring its intrinsic fluorescence or by using a protein quantification assay. The dispersion
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efficiency is calculated as the percentage of the initial protein that has transferred to the

fluorous phase.

Preparation
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Aqueous
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Mix & Vortex1H,1H-Perfluorononylamine
Solution

Fluorous
Solvent

Centrifuge Quantify Protein in
Fluorous Phase
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Experimental workflow for assessing protein dispersion by 1H,1H-Perfluorononylamine.

Developmental Toxicity Screening
1H,1H-Perfluorononylamine has been included in high-throughput screening assays to

assess the developmental toxicity of per- and polyfluoroalkyl substances (PFAS).

Compound CAS Number
Developmental
Toxicity (≤100 µM)

Reference

1H,1H-

Perfluorononylamine
355-47-5 Inactive [5][6]

This protocol provides a general overview of a medium-throughput developmental toxicity

assay using zebrafish embryos.[5][6]

Embryo Collection and Plating: Zebrafish embryos are collected shortly after fertilization and

placed into multi-well plates containing embryo medium.
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Compound Exposure: A solution of 1H,1H-Perfluorononylamine in a suitable solvent (e.g.,

DMSO) is added to the wells at various concentrations. Control wells with solvent only are

included.

Incubation: The plates are incubated at a controlled temperature (e.g., 28°C) for a specific

period (e.g., up to 6 days post-fertilization).

Morphological Assessment: At the end of the exposure period, embryos are examined under

a microscope for any developmental malformations, such as pericardial edema, yolk sac

edema, and spinal curvature.

Data Analysis: The incidence and severity of malformations are recorded and analyzed to

determine the concentration-response relationship and identify any toxic effects.

Future Research Directions
The unique properties of 1H,1H-Perfluorononylamine suggest several promising avenues for

future research:

Drug Delivery: The amine functionality can be used to conjugate drugs or targeting ligands,

while the perfluorinated chain could facilitate transport across biological membranes or be

used for creating stable nanoemulsions.

Biocompatible Coatings: Further research into the biocompatibility of surfaces modified with

1H,1H-Perfluorononylamine could lead to applications in medical implants and devices to

reduce biofouling.

Advanced Materials: Incorporation of 1H,1H-Perfluorononylamine into novel polymers and

composites could lead to materials with enhanced thermal stability, chemical resistance, and

unique surface properties for applications in electronics, aerospace, and protective coatings.

Environmental Fate and Toxicology: More detailed studies are needed to fully understand the

environmental persistence, bioaccumulation potential, and toxicological profile of 1H,1H-
Perfluorononylamine to ensure its safe and sustainable use.

Conclusion
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1H,1H-Perfluorononylamine is a versatile fluorinated compound with significant potential in

materials science and biomedical research. Its ability to create highly hydrophobic and

oleophobic surfaces has been demonstrated, and it serves as a valuable tool for studying the

interactions of perfluoroalkyl substances with biological systems. The detailed protocols and

summarized data in this guide are intended to provide a solid foundation for researchers to

explore and expand upon the applications of this intriguing molecule. Further investigation into

the areas outlined will undoubtedly unlock new possibilities for innovation and technological

advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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